(E)-2-(2-(3,4,5-trimethoxybenzoyl)hydrazono)-2H-chromene-3-carboxamide

• IUPAC Name: (2E)-2-[(3,4,5-trimethoxybenzoyl)hydrazinylidene]chromene-3-carboxamide
• InChI: InChI=1S/C20H19N3O6/c1-26-15-9-12(10-16(27-2)17(15)28-3)19(25)22-23-20-13(18(21)24)8-11-6-4-5-7-14(11)29-20/h4-10H,1-3H3,(H2,21,24)(H,22,25)/b23-20+
• InChI Key: KPNNDZMAMFPPQO-BSYVCWPDSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NN=C2C(=CC3=CC=CC=C3O2)C(=O)N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N/N=C/2\C(=CC3=CC=CC=C3O2)C(=O)N
• Molecular Formula: C20H19N3O6
• Molecular Weight: 397.4 g/mol

Description

(E)-2-(2-(3,4,5-trimethoxybenzoyl)hydrazono)-2H-chromene-3-carboxamide, also known as TMB-PIP, is a novel compound that has attracted significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Structural Analysis and Physical Properties

The title compound, part of the chromone-tethered benzohydrazide family, demonstrates considerable planarity within its molecular structure, which is essential for the development of materials with specific optical and electronic properties. The dihedral angle between the chromone segment and the benzene ring of the trimethoxybenzene unit suggests potential for intermolecular stacking and interactions, facilitating the design of advanced materials with tailored features (Ishikawa & Watanabe, 2014).

Synthetic Applications

Its synthesis showcases a model for the preparation of complex molecular frameworks, which could inspire novel synthetic routes in organic chemistry. The compound's formation via a Knoevenagel-Michael reaction underlines the versatility of chromene derivatives as key intermediates in synthesizing biologically active compounds, indicating a broad utility in medicinal chemistry and drug design (Subbareddy V. Chitreddy & Sumathi Shanmugam, 2017).

Biological Activity

While this specific compound's direct biological applications aren't detailed in the provided research, related chromene-carboxamide derivatives exhibit a range of biological activities, including antimicrobial and antioxidant properties. This suggests potential avenues for the compound's use in developing new therapeutic agents, although further specific studies on this compound would be necessary to establish its biological efficacy and applications (M. S. Mostafa, N. M. El-Salam, & O. Alothman, 2013).